Cas no 1807220-64-9 (3-Bromo-2-chloro-6-nitropyridine)

• Product Name: 3-Bromo-2-chloro-6-nitropyridine
• CAS No: 1807220-64-9
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• CID: 4900264
• Update Time: 2025-05-20

3-Bromo-2-chloro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-nitropyridine

• Inchi： 1S/C5H2BrClN2O2/c6-3-1-2-4(9(10)11)8-5(3)7/h1-2H
• InChI Key： QMGQPJXBDMZZJG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-chloro-6-nitropyridine

Professional Introduction to 3-Bromo-2-chloro-6-nitropyridine (CAS No. 1807220-64-9)

3-Bromo-2-chloro-6-nitropyridine, with the chemical identifier CAS No. 1807220-64-9, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The structural features of 3-Bromo-2-chloro-6-nitropyridine, including the presence of bromine, chlorine, and nitro substituents, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The bromine and chlorine atoms in 3-Bromo-2-chloro-6-nitropyridine serve as key functional groups that facilitate further chemical modifications through substitution, elimination, or coupling reactions. These reactivities have been exploited in the development of novel therapeutic agents targeting diverse disease pathways. For instance, the compound has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group further enhances its utility by allowing reduction to an amine or diazotization followed by coupling reactions, which are fundamental steps in constructing complex organic molecules.

In recent years, 3-Bromo-2-chloro-6-nitropyridine has been extensively studied for its role in medicinal chemistry due to its ability to serve as a building block for more complex structures. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity for biological targets. One notable area of research involves the use of this compound in the synthesis of antiviral agents. The structural motif present in 3-Bromo-2-chloro-6-nitropyridine has been found to mimic natural bioactive scaffolds, enabling the design of inhibitors that disrupt viral replication mechanisms.

The agrochemical industry has also benefited from the applications of 3-Bromo-2-chloro-6-nitropyridine. Its derivatives have shown promise as intermediates in the development of novel pesticides and herbicides. The presence of halogen atoms enhances the lipophilicity and bioavailability of these compounds, making them more effective at lower concentrations. Furthermore, studies have indicated that modifications at the nitro and bromo positions can significantly alter the biological activity, allowing for fine-tuning of properties such as potency and selectivity.

Advances in synthetic methodologies have further expanded the utility of 3-Bromo-2-chloro-6-nitropyridine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient transformations at specific positions within the molecule, streamlining the synthesis process. These innovations have not only improved yield but also reduced costs, making it more accessible for industrial applications. Additionally, green chemistry principles have been integrated into synthetic routes involving 3-Bromo-2-chloro-6-nitropyridine, emphasizing sustainability and minimizing waste.

The pharmacological potential of 3-Bromo-2-chloro-6-nitropyridine continues to be explored through both academic research and industrial collaborations. Ongoing studies aim to uncover new therapeutic applications by modifying its core structure while retaining its advantageous properties. Collaborative efforts between academia and pharmaceutical companies have led to promising candidates for clinical trials targeting neurological disorders, infectious diseases, and metabolic conditions.

In conclusion, 3-Bromo-2-chloro-6-nitropyridine (CAS No. 1807220-64-9) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and reactivities make it an indispensable tool for researchers across multiple disciplines. As advancements continue to emerge, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and agrochemicals.